21,21,21-Trifluoroapovincaminic acid ethyl ester
21,21,21-Trifluoroapovincaminic acid ethyl ester
Brand Name:
Vulcanchem
CAS No.:
129959-03-1
VCID:
VC21210264
InChI:
InChI=1S/C22H23F3N2O2/c1-2-29-20(28)17-12-21(13-22(23,24)25)9-5-10-26-11-8-15-14-6-3-4-7-16(14)27(17)18(15)19(21)26/h3-4,6-7,12,19H,2,5,8-11,13H2,1H3/t19-,21+/m0/s1
SMILES:
CCOC(=O)C1=CC2(CCCN3C2C4=C(CC3)C5=CC=CC=C5N14)CC(F)(F)F
Molecular Formula:
C22H23F3N2O2
Molecular Weight:
404.4 g/mol
21,21,21-Trifluoroapovincaminic acid ethyl ester
CAS No.: 129959-03-1
Cat. No.: VC21210264
Molecular Formula: C22H23F3N2O2
Molecular Weight: 404.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 129959-03-1 |
|---|---|
| Molecular Formula | C22H23F3N2O2 |
| Molecular Weight | 404.4 g/mol |
| IUPAC Name | ethyl (15S,19R)-15-(2,2,2-trifluoroethyl)-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate |
| Standard InChI | InChI=1S/C22H23F3N2O2/c1-2-29-20(28)17-12-21(13-22(23,24)25)9-5-10-26-11-8-15-14-6-3-4-7-16(14)27(17)18(15)19(21)26/h3-4,6-7,12,19H,2,5,8-11,13H2,1H3/t19-,21+/m0/s1 |
| Standard InChI Key | NALBTKVBJYORJH-PZJWPPBQSA-N |
| Isomeric SMILES | CCOC(=O)C1=C[C@]2(CCCN3[C@H]2C4=C(CC3)C5=CC=CC=C5N14)CC(F)(F)F |
| SMILES | CCOC(=O)C1=CC2(CCCN3C2C4=C(CC3)C5=CC=CC=C5N14)CC(F)(F)F |
| Canonical SMILES | CCOC(=O)C1=CC2(CCCN3C2C4=C(CC3)C5=CC=CC=C5N14)CC(F)(F)F |
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